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Compound of Interest

Compound Name:
2,4,6-Trimethylphenylhydrazine

hydrochloride

Cat. No.: B3422079 Get Quote

This guide provides a comprehensive technical overview of mesitylhydrazine hydrochloride

(MHC), a crucial reagent in modern organic synthesis. Designed for researchers, chemists, and

professionals in drug development, this document moves beyond a simple data sheet to offer

in-depth insights into the compound's characteristics, practical handling protocols, and its

pivotal role in synthetic chemistry, particularly in the formation of indole scaffolds.

Section 1: Chemical Identity and Structure
Mesitylhydrazine hydrochloride is the salt form of (2,4,6-trimethylphenyl)hydrazine. The

hydrochloride form enhances its stability and simplifies handling compared to the free base.
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Identifier Value Source

IUPAC Name

(2,4,6-

trimethylphenyl)hydrazine;hydr

ochloride

[1][2]

Synonyms

1-Mesitylhydrazine

hydrochloride, 2,4,6-

Trimethylphenylhydrazine HCl

[2][3]

CAS Number 24006-09-5, 76195-82-9 [1][4][5]

Molecular Formula C₉H₁₅ClN₂ [1][3][6]

Molecular Weight 186.68 g/mol [1][2][6][7]

InChI Key
XFGPCULNJGZRTH-

UHFFFAOYSA-N
[1][2][5]

graph "Mesitylhydrazine_Hydrochloride_Structure" {

layout=neato;

node [shape=plaintext];

edge [style=solid];

// Define nodes for atoms

C1 [label="C"];

C2 [label="C"];

C3 [label="C"];

C4 [label="C"];

C5 [label="C"];

C6 [label="C"];

N1 [label="N"];

N2 [label="H₂N"];

CH3_2 [label="H₃C"];

CH3_4 [label="CH₃"];

CH3_6 [label="H₃C"];

H_N1 [label="H"];

HCl [label="• HCl", fontsize=12];
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// Position nodes for the benzene ring

C1 [pos="0,1.2!"];

C2 [pos="-1.04,0.6!"];

C3 [pos="-1.04,-0.6!"];

C4 [pos="0,-1.2!"];

C5 [pos="1.04,-0.6!"];

C6 [pos="1.04,0.6!"];

// Position substituents

N1 [pos="0,2.4!"];

N2 [pos="-0.8,3.2!"];

H_N1 [pos="0.8,3.2!"];

CH3_2 [pos="-2.08,1.2!"];

CH3_4 [pos="0,-2.4!"];

CH3_6 [pos="2.08,1.2!"];

HCl [pos="2.5, 2.5!"];

// Draw bonds

C1 -- C2;

C2 -- C3;

C3 -- C4;

C4 -- C5;

C5 -- C6;

C6 -- C1;

C1 -- N1;

C2 -- CH3_2;

C4 -- CH3_4;

C6 -- CH3_6;

N1 -- N2;

N1 -- H_N1;

// Benzene ring double bonds (approximate representation)

edge [style=dashed];

C1 -- C6;

C2 -- C3;

C4 -- C5;
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}

Caption: Chemical structure of Mesitylhydrazine Hydrochloride.

Section 2: Physical and Chemical Properties
MHC is an off-white solid material.[3] Its physical characteristics are critical for determining

appropriate storage, handling, and reaction conditions.

Property Value Notes Source

Appearance Off-white solid [3]

Melting Point 175 - 178.5 °C

Some sources report

up to 185°C with

decomposition.

[2][3][5]

Solubility Soluble in water
No quantitative data is

readily available.
[2]

Stability

Stable under

recommended storage

conditions.

The compound is

hygroscopic and

should be protected

from moisture.

[3]

Incompatibilities

Strong oxidizing

agents, strong acids,

strong bases.

Avoid contact with

these materials to

prevent vigorous or

hazardous reactions.

[3]

Decomposition

Thermal

decomposition can

release toxic fumes.

Products include

carbon oxides (CO,

CO₂), nitrogen oxides

(NOx), and hydrogen

chloride gas.

[3]
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Section 3: The Fischer Indole Synthesis: A Core
Application
The primary utility of mesitylhydrazine hydrochloride in research and development lies in its

role as a key precursor in the Fischer indole synthesis.[7] This reaction, discovered in 1883,

remains one of the most reliable methods for constructing the indole nucleus, a privileged

scaffold in medicinal chemistry.[8]

3.1: Mechanistic Causality
The choice of an arylhydrazine, such as MHC, is foundational to the Fischer synthesis. The

reaction proceeds through several key stages:

Hydrazone Formation: The arylhydrazine reacts with a ketone or aldehyde under acidic

conditions to form a phenylhydrazone.

Tautomerization: The hydrazone tautomerizes to its enamine form.

[9][9]-Sigmatropic Rearrangement: This is the crucial C-C bond-forming step. The enamine

undergoes a concerted rearrangement, driven by the formation of a stable aromatic ring.

Aromatization: The intermediate loses a molecule of ammonia, followed by tautomerization,

to yield the final aromatic indole product.[8]

The bulky mesityl group in MHC can introduce steric hindrance, influencing the regioselectivity

of the cyclization and the properties of the resulting indole. The acid catalyst, often the inherent

hydrochloride or supplemented with others like acetic or polyphosphoric acid, is essential for

protonating intermediates and facilitating the key rearrangement and elimination steps.[8][10]
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Starting Materials

Reaction Sequence Product
Mesitylhydrazine HCl

Hydrazone Formation
(Acid Catalyst)

Ketone / Aldehyde

Tautomerization to
Ene-hydrazine

 Tautomerization [3,3]-Sigmatropic
Rearrangement

 Heat, Acid Cyclization & NH₃ Elimination Aromatization Drive Substituted Indole

Click to download full resolution via product page

Caption: Workflow of the Fischer Indole Synthesis.

3.2: Experimental Protocol: Synthesis of a Substituted
Indole
This protocol is a representative example of a Fischer indole synthesis using MHC. The

specific ketone and reaction conditions may be adapted for different target molecules.

Objective: To synthesize 2,3,5,7-tetramethyl-1H-indole from mesitylhydrazine hydrochloride

and 2-butanone.

Methodology:

Reagent Preparation:

In a 100 mL round-bottom flask equipped with a magnetic stirrer and reflux condenser, add

mesitylhydrazine hydrochloride (1.87 g, 10 mmol).

Add 2-butanone (0.87 mL, 12 mmol).

Add absolute ethanol (20 mL) as the solvent.

Hydrazone Formation:

Add 2-3 drops of glacial acetic acid to catalyze the formation of the hydrazone.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 11 Tech Support

https://www.benchchem.com/product/b3422079?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3422079?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Stir the mixture at room temperature for 1 hour. The progress can be monitored by Thin

Layer Chromatography (TLC) to observe the consumption of the starting materials.

Cyclization and Indolization:

Once hydrazone formation is complete, slowly add polyphosphoric acid (PPA) (approx. 10

g) to the mixture. Note: The addition of PPA is exothermic and should be done cautiously.

Heat the reaction mixture to 100-120°C using an oil bath.[10]

Maintain this temperature and continue stirring for 10-15 minutes. The color of the mixture

will typically darken as the indole forms.

Work-up and Isolation:

Allow the reaction flask to cool to room temperature.

Carefully pour the reaction mixture into a beaker containing 100 mL of ice-cold water while

stirring vigorously to decompose the PPA.[10]

The solid product will precipitate. Continue stirring for 15-20 minutes to ensure complete

precipitation.

Collect the solid product by vacuum filtration.

Wash the solid with several portions of cold water until the filtrate is neutral to pH paper.

[10]

Purification:

The crude product can be purified by recrystallization from a suitable solvent system, such

as ethanol/water, to yield the final 2,3,5,7-tetramethyl-1H-indole.

Dry the purified product under vacuum. Characterize by melting point, NMR, and MS

analysis.

Section 4: Analytical Characterization
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Confirming the identity and purity of MHC is crucial. While specific spectral data is often

proprietary to the supplier, the expected characteristics can be deduced from its structure.

¹H NMR: The proton NMR spectrum should show characteristic signals for the aromatic

protons on the mesityl ring, the three methyl groups (which may appear as two distinct

singlets due to symmetry), and the hydrazine protons (NH-NH₂), which are often broad and

may exchange with D₂O.

¹³C NMR: The carbon NMR will display signals corresponding to the four unique carbons of

the mesityl ring and the single methyl carbon environment.

IR Spectroscopy: The infrared spectrum will exhibit characteristic N-H stretching vibrations

(typically in the 3100-3400 cm⁻¹ region), C-H stretches from the aromatic and methyl groups,

and C=C stretching from the aromatic ring.

Mass Spectrometry (MS): Mass spectral analysis would show the molecular ion for the free

base (C₉H₁₄N₂) upon loss of HCl.

Section 5: Safety, Handling, and Storage
Mesitylhydrazine hydrochloride, like many hydrazine derivatives, requires careful handling due

to its toxicological profile.

GHS Hazard Classification:

Acute Toxicity: Toxic if swallowed, in contact with skin, or if inhaled.[5][9][11]

Skin Sensitization: May cause an allergic skin reaction.[9][11]

Carcinogenicity: Suspected of causing cancer.[9][11]
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Begin Handling Procedure

Don Appropriate PPE:
- Nitrile Gloves

- Safety Goggles/Face Shield
- Lab Coat

Work in a Certified
Chemical Fume Hood

Handle Under Inert Gas
(e.g., Nitrogen, Argon)

 Due to hygroscopicity 

Weigh/Dispense Compound
- Avoid dust formation

- Use non-sparking tools

Store in a Tightly Closed Container
in a Cool, Dry, Well-Ventilated Area

 After use 

Dispose of Waste in
Designated Hazardous Waste Container

 For empty containers/residue 

Clean Work Area and
Decontaminate Equipment

End Procedure

Click to download full resolution via product page

Caption: Safe handling workflow for Mesitylhydrazine Hydrochloride.
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Storage and Handling Recommendations:

Personal Protective Equipment (PPE): Always wear appropriate protective eyeglasses or

chemical safety goggles, gloves, and a lab coat.[3] For procedures that may generate dust, a

NIOSH-approved respirator is recommended.[3]

Engineering Controls: Ensure adequate ventilation, preferably by handling within a chemical

fume hood.[3] Eyewash stations and safety showers must be readily accessible.[3]

Storage Conditions: Store in a cool, dry, and well-ventilated place.[2] Keep the container

tightly sealed to protect from moisture, as the compound is hygroscopic.[3][9] It should be

handled and stored under an inert gas atmosphere.[3][9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. alfa-chemistry.com [alfa-chemistry.com]

2. fishersci.co.uk [fishersci.co.uk]

3. fishersci.com [fishersci.com]

4. MESITYLHYDRAZINE HYDROCHLORIDE | CAS#:24006-09-5 | Chemsrc [chemsrc.com]

5. 2,4,6-三甲基苯肼 95% | Sigma-Aldrich [sigmaaldrich.com]

6. 24006-09-5|Mesitylhydrazine hydrochloride|BLD Pharm [bldpharm.com]

7. Mesitylhydrazine hydrochloride [myskinrecipes.com]

8. mdpi.com [mdpi.com]

9. sigmaaldrich.com [sigmaaldrich.com]

10. ymerdigital.com [ymerdigital.com]

11. dcfinechemicals.com [dcfinechemicals.com]

To cite this document: BenchChem. [An In-depth Technical Guide to Mesitylhydrazine
Hydrochloride: Properties, Protocols, and Applications]. BenchChem, [2026]. [Online PDF].

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 11 Tech Support

https://www.fishersci.com/store/msds?partNumber=AC438340050&productDescription=1-MESITYLHYDRAZINE+HYDRO+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC438340050&productDescription=1-MESITYLHYDRAZINE+HYDRO+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC438340050&productDescription=1-MESITYLHYDRAZINE+HYDRO+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC438340050&productDescription=1-MESITYLHYDRAZINE+HYDRO+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.co.uk/shop/products/2-4-6-trimethylphenylhydrazine-hydrochloride-97-2/p-7058358
https://www.fishersci.com/store/msds?partNumber=AC438340050&productDescription=1-MESITYLHYDRAZINE+HYDRO+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.sigmaaldrich.com/JP/en/sds/ALDRICH/450251?userType=undefined
https://www.fishersci.com/store/msds?partNumber=AC438340050&productDescription=1-MESITYLHYDRAZINE+HYDRO+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.sigmaaldrich.com/JP/en/sds/ALDRICH/450251?userType=undefined
https://www.benchchem.com/product/b3422079?utm_src=pdf-custom-synthesis
https://www.alfa-chemistry.com/cas_24006-09-5.htm
https://www.fishersci.co.uk/shop/products/2-4-6-trimethylphenylhydrazine-hydrochloride-97-2/p-7058358
https://www.fishersci.com/store/msds?partNumber=AC438340050&productDescription=1-MESITYLHYDRAZINE+HYDRO+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.chemsrc.com/en/cas/24006-09-5_908511.html
https://www.sigmaaldrich.com/TW/zh/product/aldrich/683698
https://www.bldpharm.com/products/24006-09-5.html
https://www.myskinrecipes.com/shop/en/hydrazine-derivatives/115271--mesitylhydrazine-hydrochloride.html
https://www.mdpi.com/1420-3049/15/4/2491
https://www.sigmaaldrich.com/JP/en/sds/ALDRICH/450251?userType=undefined
https://ymerdigital.com/uploads/YMER240204.pdf
https://www.dcfinechemicals.com/catalogo/Hojas%20de%20seguridad%20(EN)/106960-SDS-EN.pdf
https://www.benchchem.com/product/b3422079#physical-and-chemical-characteristics-of-mesitylhydrazine-hydrochloride
https://www.benchchem.com/product/b3422079#physical-and-chemical-characteristics-of-mesitylhydrazine-hydrochloride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3422079?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Available at: [https://www.benchchem.com/product/b3422079#physical-and-chemical-
characteristics-of-mesitylhydrazine-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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